Journal Name:Journal of Materials Science & Technology
Journal ISSN:1005-0302
IF:10.319
Journal Website:https://www.journals.elsevier.com/journal-of-materials-science-and-technology
Year of Origin:0
Publisher:Chinese Society of Metals
Number of Articles Per Year:300
Publishing Cycle:Bimonthly
OA or Not:Not
Hydration behavior of geosynthetic clay liner with polymerized bentonite
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-10-10 , DOI: 10.1680/jgein.22.00270
The hydration behavior of a GCL with polymerized bentonite (PB-GCL) was investigated by laboratory column tests in terms of hydration gravimetric water content (w), apparent degree of saturation (Sr∗)and air permeability (kair), and compared with those of a GCL with natural bentonite as the core (NB-GCL). In cases of deionized water (DI water) and 0.1 M NaCl solution as pore water of the subsoil, the PB-GCL had higher final w values than the NB-GCL, but the values of Sr∗ are similar. The values of kair of the PB-GCL are approximately four orders lower than that of the NB-GCL. In addition, kair of the PB-GCL at Sr∗ = 40% is comparable with that of the NB-GCL at Sr∗ = 70%. In the case of the subsoil with 0.6 M NaCl solution, the final value of kair of the PB-GCL is about half of the NB-GCL. These results indicate that cation concentration in a subsoil has a considerable influence on the hydration behavior of a GCL. It is suggested that the PB-GCL has a better hydration performance than the NB-GCL.
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Geogrid-anchored sheet pile walls; a small-scale experimental and numerical study
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-10-03 , DOI: 10.1680/jgein.22.00501
The use of geogrids to anchor Sheet Pile Walls (SPW) is relatively new. A series of small-scale tests was performed to investigate the behaviour of geogrid-anchored SPWs subjected to strip footing surcharge loading. Particle Image Velocimetry (PIV) techniques were used to measure soil displacement and analyse the global failure mechanism and dominant soil-geogrid interaction mechanisms. One of the tests was duplicated in a test box that was eight times as wide, showing that the influence of the small width of the test box was acceptably small. A 2D finite element model (PLAXIS) was used to simulate the tests and there was a reasonable match with the test results. The position of the strip footing load, and the length and number of the geogrid anchors, proved to be key factors in determining the bearing capacity. The results provide new insights into the stabilising effect and the effective length of the geogrid anchors, in other words the length along which geogrid-soil friction is mobilised. Contrary to the Dutch design guidelines for reinforced soil walls and conventionally anchored sheet pile walls, the results showed that the geogrid provides resistance in the active zone under the strip footing surcharge loading.
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Discrete element method investigation of shear behaviour of 3D geogrid–sand interface
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-11-24 , DOI: 10.1680/jgein.22.00289
Interface shear characteristics have an important impact on the stability of geosynthetically reinforced soil structures. The shear characteristics of three-dimensional (3D) geogrid–sand interfaces were investigated using large-scale direct shear tests and the discrete element method (DEM). Geogrids were manufactured by 3D printing. The effect of mesh pattern and transverse-rib thickness on the stress–displacement relationship, strength parameters, coordination number and porosity distribution were evaluated. The results showed that the mesh pattern and transverse-rib thickness have an impact on the interface shear characteristics. The peak and residual interface shear strength of the modified geogrid mesh pattern exceeded that of biaxial geogrids. The average coordination numbers of the modified geogrid mesh pattern were greater than those of biaxial geogrids. The variability of particle compactness, as characterised by the porosity distribution, shows how the modified mesh pattern increases the interface shear strength. The interface shear strength of the geogrid–sand interface was improved by thickening the transverse ribs of the modified geogrid mesh pattern.
Detail
Dynamic stress attenuation characteristics of geocell-reinforced railway subgrade
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-06-23 , DOI: 10.1680/jgein.23.00030
The dynamic stresses in many subgrades for old railways exceed the bearing capacity of the fillers. The geocell has been used to reinforce weak subgrades and achieve a quick attenuation in the dynamic stress. In this study, a series of field tests were conducted to investigate the dynamic stress attenuation characteristics in a weak subgrade reinforced with a geocell. A coupled finite element-discrete element model was developed to analyze the mechanism of the stress attenuation from a multiscale perspective. The results indicated that increasing the geocell height or decreasing the weld distance resulted in an increase in the attenuation rate. There was a threshold for the weld distance, below which its impact on the stress attenuation rate became negligible. When the weld distance was small, the dynamic stress attenuation was attributed to the geocell induced lateral confinement for the infilled soil. With the weld distance increasing, the deformation of the geocell increased and the membrane effect was further mobilized, which contributed to the dynamic stress attenuation. Based on the field test and numerical results, a design method was proposed to determine the reinforcement parameters of geocell-reinforced subgrade, aimed at improving dynamic stress attenuation and preventing subgrade distress.
Detail
Machine-learning modelling of tensile force in anchored geomembrane liners
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-04-05 , DOI: 10.1680/jgein.22.00377
Geomembrane (GM) liners anchored in the trenches of municipal solid waste (MSW) landfills undergo pull-out failure when the applied tensile stresses exceed the ultimate strength of the liner. The present study estimates the tensile strength of GM liner against pull-out failure from anchorage with the help of machine-learning (ML) techniques. Five ML models, namely multilayer perceptron (MLP), extreme gradient boosting (XGB), support vector regression (SVR), random forest (RF) and locally weighted regression (LWR) were employed in this work. The effect of anchorage geometry, soil density and interface friction were studied with regards to the tensile strength of the GM. In this study, 1520 samples of soil–GM interface friction were used. The ML models were trained and tested with 90% and 10% of data, respectively. The performance of ML models was statistically examined using the coefficients of determination (R2, R2adj) and mean square errors (MSE, RMSE). In addition, an external validation model and K-fold cross-validation techniques were used to check the models’ performance and accuracy. Among the chosen ML models, MLP was found to be superior in accurately predicting the tensile strength of GM liner. The developed methodology is useful for tensile strength estimation and can be beneficially employed in landfill design.
Detail
Upper-bound limit analysis of MSE walls subjected to strip footing load
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-11-07 , DOI: 10.1680/jgein.22.00154
The paper presents an upper-bound solution for the bearing capacity based on the assumption of a general two-part-wedge (TPW) slip plane in MSE walls subjected to strip footing load. The proposed method is validated against the results from different analytical methods and model tests. Parametric analyses are carried out to study the effects that backfill shear strength, strip footing width and location, and reinforcement design could have on the bearing capacity and failure geometry in MSE walls. Results show that bearing capacity increases with reinforcement length up to l/H = 0.6–0.7, beyond which reinforcement length shows no significant influence on bearing capacity. Predicted elevation of the break point in the geometry of the TPW slip plane is generally lower than 0.5H, except for smaller strip footing widths (e.g. less than 1.0 m).
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Particle shape effect on interfacial properties between granular materials and geotextile
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-03-02 , DOI: 10.1680/jgein.22.00346
This paper presents an experimental study investigating the effect of particle shape of granular soils on the shear strength characteristics via direct shear tests. Thirty direct shear tests were conducted on spherical and crushed sand mixtures with different proportions (i.e. 0%, 25%, 50%, 75% and 100%). The overall regularity (OR) parameter of sand particles varies between 0.788 and 0.909, fairly reflecting the particle shape of sand mixture. A particular relation between OR and maximum shear strength was found, namely that maximum shear strength increases with a decrease in OR. Furthermore, a gradual increase was observed in the improvement factor (If) due to geotextile reinforcement with an increase in OR except for S25C75, representing 25% spherical and 75% crushed sand, at high and low normal stress levels (i.e. 29 kPa and 116 kPa). The interfacial friction angle (ϕ) of sand mixtures is improved by geotextile reinforcement. Additionally, geotextile reinforcement caused an apparent increase in ϕ with decreasing OR values.
Detail
Probabilistic stability analysis of reinforced soil slope with non-circular RLEM
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-09-23 , DOI: 10.1680/jgein.21.00003
Probabilistic analysis is an important step in assessing the reliability of geosynthetic reinforced slopes. In this paper, a practical procedure is developed to implement probabilistic stability analysis for reinforced slope considering both the spatial variability of soil strength and the uncertainty of geosynthetics. In the proposed procedure, the random limit equilibrium method (RLEM) is used to calculate the factor of safety (FOS) and the simple genetic algorithm (SGA) is used to find the non-circular critical slip surface. A comparison is elaborately conducted between the procedure and random finite difference method (RFDM), verifying the feasibility of the proposed procedure in probabilistic stability analysis of reinforced soil slopes. Based on the proposed procedure, a series of probabilistic analyses are performed to study the effects of uncertainties of some key parameters on FOS and slip mass volume. The results show that the soil variability, correlation length and geosynthetic length are significant factors, while geosynthetic variability shows limited effect on FOS. The geosynthetic length plays an important role within the statistical characteristics of FOS and slip mass volume by differentiating the failure mechanism into internal failure mode and external failure mode.
Detail
New insights into geotribology of non-dilative interfaces from novel experimental studies
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-06-06 , DOI: 10.1680/jgein.23.00013
The paper presents new insights into the particle kinematics and tribological aspects and their effects on the non-dilative interface shear response from novel experimental investigations. A custom-designed apparatus that enables image analysis of particulate-continuum materials interactions from the bottom of the interface plane while shearing was developed. The effect of influential factors on the frictional mechanism, particle kinematics, and subsequently on the friction coefficient was investigated by performing experiments on three types of sands at different normal stresses with a transparent acrylic sheet and smooth geomembrane. The results demonstrated that the frictional response of the acrylic sheet and geomembrane was comparable, indicating that their particle kinematics at the interface could be similar. However, the critical normal and peak shear stresses differed due to the materials’ hardness. The image and micro-topographical analysis of the tested interfaces revealed that the box fixity, particle shape, and normal stress influence particle kinematics and shear-induced surface changes. The fixed box has shown restricted particle movements compared to the conventional box. Angular and smooth spherical particles exhibited lesser kinematics despite a huge difference in the shape and shear-induced surface changes. Rough spherical particles have larger displacements and shear-induced surface changes than smooth spherical particles.
Detail
Effect of a soluble subgrade on leakage through a geomembrane defect
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-03-07 , DOI: 10.1680/jgein.22.00404
Leakage and erosion of a soluble subgrade overlain by a geomembrane with a 70-mm-long slit defect is examined. The subgrade (gypsum) solubility and its rate of dissolution from a solid state in contact with various solutions are investigated. In the absence of flow, the rate of dissolution is negligible. However, when there is flow there is dissolution, and if the flow is high enough, erosion. Erosion greatly increases fluid migration. The presence of an interface between the subgrade and a dissimilar material (e.g. a geomembrane) facilitates flow, dissolution, and erosion as the interface becomes an ever increasing preferential flow path, leading to a much greater leakage and erosion feature. The findings from this study highlight the risk of having a soluble subgrade below a single geomembrane used alone and exposed for the containment of liquids.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
16.70 42 Science Citation Index Expanded Not
Submission Guidelines
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https://mc03.manuscriptcentral.com/jmst